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Compound of Interest

Compound Name: Jacoline

Cat. No.: B191633 Get Quote

Initial research into the compound "Jacoline" reveals that it is primarily documented as a

pyrrolizidine alkaloid with known toxic properties, rather than a substance with recognized

therapeutic potential. Scientific literature predominantly characterizes Jacoline as a

hepatotoxic compound, meaning it can cause damage to the liver. It is found in certain plant

species, such as those belonging to the Senecio genus, commonly known as ragworts.

Jacoline, along with related alkaloids like jaconine, jacobine, and jacozine, has been identified

as potentially carcinogenic, mutagenic, and teratogenic.[1] This classification indicates that the

compound has the potential to cause cancer, induce genetic mutations, and interfere with the

development of an embryo or fetus. These properties pose a significant health risk to humans

and animals upon exposure, often through the consumption of contaminated honey or herbal

remedies.[1]

Currently, there is a lack of scientific evidence from preclinical or clinical studies to support any

therapeutic applications of Jacoline. The available research focuses on its toxicological profile

and its role in plant defense mechanisms. For instance, studies on Jacobaea hybrids suggest

that jacobine-like pyrrolizidine alkaloids, which include Jacoline, may contribute to the plant's

resistance against the Western Flower Thrips.[1] This defensive role in plants, however, does

not translate to a therapeutic benefit in humans.

In summary, the current body of scientific knowledge does not support the investigation of

Jacoline for therapeutic purposes. Instead, the focus remains on its toxicity and the potential

dangers associated with exposure. There are no documented signaling pathways through
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which Jacoline exerts a therapeutic effect, no established experimental protocols for

evaluating its efficacy, and no quantitative data to suggest a positive therapeutic index.

Therefore, the development of a technical guide on the therapeutic potential of Jacoline is not

feasible based on the available scientific literature.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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